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Compound Name:

mercaptopropionate)
CAS No.: 25359-71-1
Cat. No.: B1360200

Get Quote

Executive Summary

Dipentaerythritol hexakis(3-mercaptopropionate), commonly abbreviated as DPMP or
DIPETMP, is a high-functionality hexathiol monomer critical to the development of advanced
soft materials.[1][2] Unlike tetra-functional thiols (e.g., PETMP), DPMP possesses a
dipentaerythritol core with six thiol-terminated arms, offering a higher crosslinking density and
refractive index.[1][2]

In drug development, DPMP is a cornerstone reagent for synthesizing stimulus-responsive
hydrogels, mucoadhesive polymers, and functionalized nanopatrticles.[1][2] Its six reactive thiol
groups allow for rapid "click" chemistry (thiol-ene/thiol-yne) and the formation of dynamic
disulfide bridges, enabling controlled drug release mechanisms triggered by cellular redox
states (e.g., glutathione gradients).[1][2]

Part 1: Chemical Identity & Molecular Architecture[1]
[2]
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Structural Specifications

DPMP is an ester derivative formed by the condensation of one dipentaerythritol molecule with
six molecules of 3-mercaptopropionic acid.[1][2]

Property Specification

Chemical Name Dipentaerythritol hexakis(3-mercaptopropionate)
Common Acronyms DPMP, DIPETMP

CAS Registry Number 25359-71-1

Molecular Formula C28H46013S6

Molecular Weight 783.02 g/mol

Functionality 6 (Hexathiol)

Appearance Colorless to light yellow liquid

Density ~1.29 g/cm3 (at 25°C)

Refractive Index ~1.53

Soluble in organic solvents (DMSO, DMF,
Solubility Chloroform); Insoluble in water (unless ionized

or formulated)

Molecular Structure Visualization

The following diagram illustrates the hierarchical connectivity of DPMP, highlighting the central
ether linkage of the dipentaerythritol core and the radiating mercaptopropionate arms
responsible for its high reactivity.[2]
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Figure 1: Logical connectivity of the DPMP molecule. The hexafunctional nature stems from the
central ether core branching into six thiol-terminated ester chains.[1][2]

Part 2: Applications in Drug Development[1][2]
Thiol-Ene "Click" Hydrogels

DPMP is extensively used to fabricate hydrogels via thiol-ene photoclick chemistry.[1][2] This
reaction is insensitive to oxygen inhibition (unlike acrylate homopolymerization) and proceeds
rapidly under UV light.[2]

e Mechanism: The thiyl radical generated from DPMP reacts with alkene-functionalized
polymers (e.g., PEG-Norbornene or PEG-Diacrylate).[1][2]

o Advantage: The 6-arm structure creates a tighter network mesh size compared to 4-arm
thiols, slowing the diffusion of encapsulated drugs and extending release profiles [1].[1][2]

Redox-Responsive Delivery Systems

Intracellular environments (specifically cytosol and nucleus) have high glutathione (GSH)
concentrations (2—10 mM) compared to the extracellular space (2—-20 uM).[1][2]

» Protocol: DPMP is oxidized to form disulfide-crosslinked nanogels.[1][2]

o Trigger: Upon endocytosis by cancer cells, the high GSH levels cleave the disulfide bonds
(S-S), degrading the nanogel and releasing the payload specifically within the target cell [2].

[2]
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Mucoadhesion

Thiol groups are naturally mucoadhesive due to the formation of disulfide bonds with cysteine-
rich subdomains of mucus glycoproteins.[1][2] DPMP-functionalized carriers exhibit enhanced
residence time on mucosal surfaces (ocular, nasal, or intestinal delivery) [3].[1][2]

Part 3: Experimental Protocol
Protocol: Synthesis of DPMP-Crosslinked PEG Hydrogel
for Protein Release

This protocol describes the fabrication of a hydrogel network using DPMP as the crosslinker
and Poly(ethylene glycol) Diacrylate (PEGDA) as the backbone.[1][2][3][4][5][6]

Materials
¢ Monomer A: PEGDA (Mw ~700 Da)[1][2]

e Crosslinker B: DPMP Hexathiol (Mw 783.02 Da)[1][2]
» Photoinitiator: Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP)[1][2]

e Solvent: PBS (pH 7.4)

Step-by-Step Methodology

» Stoichiometric Calculation: Calculate the molar ratio of thiol groups (-SH) to acrylate groups
(-C=C-). A 1:1 ratio is standard for complete conversion.[2]

o Note: DPMP has 6 thiols; PEGDA has 2 acrylates.[2]
o Equation:
[2]
e Pre-polymer Solution Preparation:

o Dissolve PEGDA in PBS to a final concentration of 10-20% (w/v).
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o Add DPMP to the solution.[2] Critical: DPMP is hydrophobic.[2] If the concentration is high,
a co-solvent (e.g., Ethanol) or surfactant may be required, or vigorous sonication to create
an emulsion.[1][2]

o Add LAP photoinitiator (0.05% w/v).[2]
e Drug Loading:

o Mix the therapeutic protein/drug into the pre-polymer solution gently to avoid denaturation.

[2]
e Photopolymerization:
o Pipette the solution into a mold (e.g., Teflon disk).[2]
o Expose to UV light (365 nm or 405 nm) at 10 mW/cm? for 2-5 minutes.[2]
o Validation: The liquid should transition to a solid, elastomeric gel.[2]
 Purification:

o Wash the hydrogel in fresh PBS for 24 hours to remove unreacted monomers.[2]

Workflow Logic Diagram
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Figure 2: Experimental workflow for DPMP-mediated hydrogel synthesis.

Part 4: Safety & Handling (E-E-A-T)[1][2]

o Odor Control: Like all low-molecular-weight thiols, DPMP has a characteristic sulfurous odor,
though less pungent than mono-thiols due to its lower vapor pressure.[1][2] Handle in a fume
hood.
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« Oxidation Sensitivity: Thiols oxidize to disulfides in air.[1][2] Store DPMP under an inert
atmosphere (Nitrogen or Argon) at 2—8°C to maintain the titer of reactive -SH groups.[1][2]

¢ Skin Contact: Thiols are potential sensitizers.[1][2] Double-gloving (Nitrile) is recommended.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: DPMP Hexathiol in Advanced Drug
Delivery & Polymer Science]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360200/docs#technical-guide-dpmp-hexathiol-in-
advanced-drug-delivery-polymer-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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